Cas no 1393330-60-3 (4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid)

• Product Name: 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid
• CAS No: 1393330-60-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 4787541
• Update Time: 2025-10-29

4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid
• 4-(Pyridin-2-ylmethyl)oxane-4-carboxylicacid
• 4-(Pyridin-2-ylmethyl)tetrahydro-2H-pyran-4-carboxylic acid

• Inchi： 1S/C12H15NO3/c14-11(15)12(4-7-16-8-5-12)9-10-3-1-2-6-13-10/h1-3,6H,4-5,7-9H2,(H,14,15)
• InChI Key： HXAXDGJFFDWCEG-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC2C=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid

Introduction to 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid (CAS No. 1393330-60-3)

4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid, identified by the chemical registration number CAS No. 1393330-60-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine moiety linked to an oxane ring substituted with a carboxylic acid group, has garnered attention due to its structural versatility and potential applications in drug discovery and material science. The unique combination of heterocyclic and acyclic functionalities makes it a valuable scaffold for developing novel bioactive molecules.

The structural framework of 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid incorporates a pyridine ring at the 2-position of an oxane (tetrahydropyran) core, with a carboxylic acid functional group at the 4-position of the oxane ring. This configuration provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. The pyridine ring, known for its electron-deficient nature and ability to form hydrogen bonds, enhances the molecule's interaction with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid exemplifies this trend, as its structure allows for easy functionalization while maintaining steric and electronic properties conducive to biological activity. The oxane ring contributes to the molecule's solubility and metabolic stability, making it an attractive candidate for further development.

One of the most compelling aspects of 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid is its potential as a building block for drug candidates. The pyridine moiety is a common pharmacophore in medicinal chemistry, found in numerous approved drugs due to its ability to modulate enzyme activity and receptor binding. By incorporating this motif into an oxane-based scaffold, researchers can leverage existing knowledge about pyridine-containing compounds while exploring new chemical space.

Recent studies have highlighted the importance of oxane rings in drug design, particularly for improving pharmacokinetic properties such as solubility and bioavailability. The presence of the oxane ring in 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid may contribute to better membrane permeability and reduced metabolic degradation, which are critical factors in drug development. This has led to increased interest in synthesizing analogs of this compound to evaluate their efficacy in various therapeutic contexts.

The synthesis of 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the oxane ring through intramolecular cyclization followed by functionalization at the 2-position with a pyridine group. Subsequent introduction of the carboxylic acid group at the 4-position completes the molecular structure. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations.

The versatility of 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid extends beyond pharmaceutical applications; it also holds promise in material science, particularly in the development of functional polymers and ligands for catalysis. The ability to incorporate this compound into larger molecular frameworks allows for the creation of materials with specific properties tailored to industrial needs. For instance, its incorporation into polymer backbones could yield materials with enhanced stability or reactivity under certain conditions.

As research continues to uncover new applications for 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid, collaborations between academia and industry are becoming more frequent. These partnerships aim to translate laboratory findings into tangible benefits for society, whether through novel therapeutics or advanced materials. The compound's unique structural features make it a compelling candidate for further investigation, ensuring its continued relevance in scientific discourse.

In conclusion, 4-(Pyridin-2-ylmethyl)oxane-4-carboxylic acid (CAS No. 1393330-60-3) represents a fascinating intersection of heterocyclic chemistry and drug discovery. Its structural attributes offer numerous opportunities for innovation, both in medicinal chemistry and broader scientific fields. As research progresses, this compound is poised to play an increasingly important role in shaping future advancements.